Cas no 929642-58-0 ((S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride)

(S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride is a chiral amine derivative featuring both trifluoromethyl and fluorophenyl substituents, which contribute to its unique physicochemical properties. The compound’s stereospecific (S)-configuration makes it valuable in asymmetric synthesis and pharmaceutical applications, particularly as a building block for bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, improving its utility in drug discovery. The hydrochloride salt form ensures improved solubility and handling characteristics. This compound is commonly employed in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents, where its structural features enable precise molecular interactions. High purity and well-defined stereochemistry are key advantages for research and industrial use.

(S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride structure

929642-58-0 structure

Product Name:(S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride

CAS No:929642-58-0

MF:C₈H₈ClF₄N

MW:229.602435112

MDL:MFCD12910558

CID:1980543

PubChem ID:16046476

Update Time:2025-05-27

(S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (1s)-2,2,2-trifluoro-1-(4-fluorophenyl)ethanamine Hydrochloride ( 1:1)
- (S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride
- (S)-2,2,2-TRIFLUORO-1-(4-FLUOROPHENYL)ETHANAMINE HCL
- (1S)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-amine hydrochloride
- (S)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-amine hydrochloride
- 9122AH
- AB0000392
- ST24035771
- (1S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride
- (1S)-2,2,2-TRIFLUORO-1-(4-FLUOROPHENYL)ETHYLAMINE-HCl
- (S)-2,2,2-TRIFLUORO-1-
- (S)-2,2,2-Trifluoro-1-(4-fluoro-phenyl)-ethylamine hydrochloride
- (1S)-2,2,2-trifluoro-1-(4-fluorophenyl)ethanamine;hydrochloride
- AKOS017344003
- DB-328072
- CS-0089686
- 929642-58-0
- MFCD12910558
- SCHEMBL25187772
- GS-7123
- (S)-2,2,2-Trifluoro-1-(4-fluoro-phenyl)-ethylamine hydrochloride, AldrichCPR
- BMJQOPDJQFLGFV-FJXQXJEOSA-N
- EN300-177949
- (S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanaminehydrochloride
- MDL： MFCD12910558
- Inchi： 1S/C8H7F4N.ClH/c9-6-3-1-5(2-4-6)7(13)8(10,11)12;/h1-4,7H,13H2;1H/t7-;/m0./s1
- InChI Key： BMJQOPDJQFLGFV-FJXQXJEOSA-N
- SMILES： Cl.FC([C@H](C1C=CC(=CC=1)F)N)(F)F

Computed Properties

Exact Mass: 229.0281396g/mol
Monoisotopic Mass: 229.0281396g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26

(S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0473S-1g	(S)-2,2,2-Trifluoro-1-(4-fluoro-phenyl)-ethylamine hydrochloride	929642-58-0	96%	1g	6767.38CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0473S-5g	(S)-2,2,2-Trifluoro-1-(4-fluoro-phenyl)-ethylamine hydrochloride	929642-58-0	96%	5g	25424.31CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0473S-500mg	(S)-2,2,2-Trifluoro-1-(4-fluoro-phenyl)-ethylamine hydrochloride	929642-58-0	96%	500mg	3807.71CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0473S-250mg	(S)-2,2,2-Trifluoro-1-(4-fluoro-phenyl)-ethylamine hydrochloride	929642-58-0	96%	250mg	2527.17CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0473S-100mg	(S)-2,2,2-Trifluoro-1-(4-fluoro-phenyl)-ethylamine hydrochloride	929642-58-0	96%	100mg	1679.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0473S-50mg	(S)-2,2,2-Trifluoro-1-(4-fluoro-phenyl)-ethylamine hydrochloride	929642-58-0	96%	50mg	1263.58CNY	2021-05-07
Alichem	A019118015-250mg	(S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride	929642-58-0	95%	250mg	$350.84	2023-08-31
Alichem	A019118015-1g	(S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride	929642-58-0	95%	1g	$895.00	2023-08-31
Alichem	A019118015-5g	(S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride	929642-58-0	95%	5g	$2356.20	2023-08-31
Chemenu	CM255830-1g	(S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride	929642-58-0	95%	1g	$837	2021-08-04

(S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride Production Method

Production Method 1

929642-52-4

929642-58-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol ; 1 h, rt

Reference

: Rhodium-catalyzed diastereoselective 1,2-addition of arylboronic acids to chiral trifluoroethyl imine

Truong, Vouy Linh; Pfeiffer, Jennifer Y., Tetrahedron Letters, 2009, 50(14), 1633-1635

Production Method 2

2719779-27-6

929642-58-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol ; rt; overnight, rt

Reference

: N-Heteroarylalkyl-2-(heterocyclyl and heterocyclylmethyl) acetamide derivatives as SSTR4 agonists and their preparation

, World Intellectual Property Organization, , ,

Production Method 3

929642-52-4

929642-58-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol , 1,4-Dioxane ; 1 h, rt

Reference

: Asymmetric Syntheses of 1-Aryl-2,2,2-trifluoroethylamines via Diastereoselective 1,2-Addition of Arylmetals to 2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide

Truong, Vouy Linh; Menard, Madelaine S.; Dion, Isabelle, Organic Letters, 2007, 9(4), 683-685

Production Method 4

929642-58-0

Reaction Conditions

Reference

: Asymmetric syntheses of 1-aryl-2,2,2-trifluoroethylamines via diastereoselective 1,2-addition of arylmetals to 2-methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide. [Erratum to document cited in CA146:358517]

Truong, Vouy Linh; Menard, Madeleine S.; Dion, Isabelle, Organic Letters, 2007, 9(7),